hexadecanedioyl-coenzyme A

• Molecular Formula: C37H64N7O19P3S
• Molecular Weight: 1035.9 g/mol
• InChI: InChI=1S/C37H64N7O19P3S/c1-37(2,32(50)35(51)40-18-17-26(45)39-19-20-67-28(48)16-14-12-10-8-6-4-3-5-7-9-11-13-15-27(46)47)22-60-66(57,58)63-65(55,56)59-21-25-31(62-64(52,53)54)30(49)36(61-25)44-24-43-29-33(38)41-23-42-34(29)44/h23-25,30-32,36,49-50H,3-22H2,1-2H3,(H,39,45)(H,40,51)(H,46,47)(H,55,56)(H,57,58)(H2,38,41,42)(H2,52,53,54)/t25-,30-,31-,32+,36-/m1/s1
• InChIKey: GTCSHNMTNCXODY-CCAJQFMUSA-N

Hexadecanedioyl-CoA Procurement Guide: Definition, Chemical Identity, and Baseline Characteristics

Hexadecanedioyl-coenzyme A (hexadecanedioyl-CoA) is a long-chain dicarboxylic acyl-CoA thioester formed by the formal condensation of coenzyme A with one of the two carboxyl groups of hexadecanedioic acid (C16:0-DCA) [1]. With a molecular formula of C37H59N7O19P3S and an average molecular weight of 1030.9 Da, this compound serves as the activated form of the C16 dicarboxylic acid [2][3]. In physiological conditions (pH 7.3), it exists predominantly as a pentaanion [3]. Its chemical synonyms include 16-carboxy-palmitoyl-CoA and 16-carboxy-hexadecanoyl-CoA [2].

Peroxisomal dicarboxylic acid β-oxidation assay fit

Dual-oxidase (palmitoyl-CoA / pristanoyl-CoA) recognition context

Chain-length-dependent activation for in situ CoA ester formation

• [1] ZFIN. (n.d.). ChEBI: hexadecanedioyl-CoA (CHEBI:77208). Zebrafish Information Network. Retrieved from https://www.zfin.org/action/ontology/term/CHEBI:77208 View Source
• [2] MetaCyc. (n.d.). Compound: hexadecanedioyl-CoA (CPD-14772). MetaCyc Metabolic Pathway Database. Retrieved from http://vm-trypanocyc.toulouse.inra.fr/META/NEW-IMAGE?type=COMPOUND&object=CPD-14772&detail-level=4 View Source
• [3] PAMDB. (2018). hexadecanedioyl-CoA (PAMDB120525). Pseudomonas aeruginosa Metabolome Database. University of Maryland. Retrieved from http://qpmf.rx.umaryland.edu/PAMDB?MetID=PAMDB120525 View Source

Why Hexadecanedioyl-CoA Cannot Be Substituted with Generic Long-Chain Acyl-CoAs in Metabolic Studies

Substituting hexadecanedioyl-CoA with other long-chain acyl-CoAs such as palmitoyl-CoA (a monocarboxylic C16:0-CoA) or shorter dicarboxyl-CoAs (e.g., dodecanedioyl-CoA, C12:0-DCA-CoA) is not scientifically valid due to fundamental differences in enzyme recognition and metabolic routing. The terminal carboxyl group of hexadecanedioyl-CoA dictates a distinct metabolic fate, engaging both peroxisomal and mitochondrial β-oxidation systems differently than monocarboxyl-CoAs [1][2]. For instance, while intact mitochondria cannot oxidize the shorter dodecanedioyl-CoA, they do exhibit activity toward hexadecanedioyl-CoA, albeit at reduced rates compared to palmitoyl-CoA [3]. Furthermore, the chain length is critical for the activation step; dicarboxylyl-CoA synthetase shows a strict chain-length specificity, with dodecanedioic acid being the optimal substrate rather than the C16 variant, meaning the synthesis efficiency of the CoA ester itself is length-dependent [4][5]. The quantitative evidence below delineates these specific, non-interchangeable properties.

Monocarboxyl-CoA routing

Palmitoyl-CoA monocarboxyl pathway may shift peroxisomal partitioning compared to dicarboxyl-CoA.

Chain-length mitochondrial gate

Shorter dicarboxyl-CoAs (e.g., dodecanedioyl-CoA) may not enter intact mitochondria; oxidation profile may not transfer.

Activation efficiency

Dicarboxylyl-CoA synthetase shows C12 optimal substrate; hexadecanedioic acid activation efficiency may be lower.

• [1] Van Veldhoven, P. P., Vanhove, G., Assselberghs, S., Eyssen, H. J., & Mannaerts, G. P. (1992). Substrate specificities of rat liver peroxisomal acyl-CoA oxidases: palmitoyl-CoA oxidase (inducible acyl-CoA oxidase), pristanoyl-CoA oxidase (non-inducible acyl-CoA oxidase), and trihydroxycoprostanoyl-CoA oxidase. Journal of Biological Chemistry, 267(28), 20065-20074. https://doi.org/10.1016/s0021-9258(19)88666-0 View Source
• [2] Pourfarzam, M., & Bartlett, K. (1992). Intermediates of peroxisomal beta-oxidation of [U-14C]hexadecanedionoate. A study of the acyl-CoA esters which accumulate during peroxisomal beta-oxidation of [U-14C]hexadecanedionate and [U-14C]hexadecanedionoyl-mono-CoA. European Journal of Biochemistry, 208(2), 301-307. https://doi.org/10.1111/j.1432-1033.1992.tb17187.x View Source
• [3] Vamecq, J., Draye, J. P., & Van Hoof, F. (1989). Peroxisomal and mitochondrial beta-oxidation of monocarboxylyl-CoA, omega-hydroxymonocarboxylyl-CoA and dicarboxylyl-CoA esters in tissues from untreated and clofibrate-treated rats. Journal of Biochemistry, 106(2), 216-222. View Source
• [4] Vamecq, J., de Hoffmann, E., & van Hoof, F. (1985). The microsomal dicarboxylyl-CoA synthetase. Biochemical Journal, 230(3), 683-693. PMID: 4062873. View Source
• [5] IUBMB. (2023). EC 6.2.1.23: dicarboxylate-CoA ligase. IUBMB Enzyme Nomenclature. Retrieved from https://iubmb.qmul.ac.uk/enzyme/EC6/2/1/23.html View Source

Hexadecanedioyl-CoA: Head-to-Head Comparative Performance Data for Scientific Selection

Hexadecanedioyl-CoA vs. Palmitoyl-CoA: Differential Enzyme Kinetics for Peroxisomal Acyl-CoA Oxidase

Hexadecanedioyl-CoA demonstrates a slightly higher affinity for peroxisomal acyl-CoA oxidase (EC 1.3.3.6) compared to palmitoyl-CoA. The apparent Km for hexadecanedioyl-CoA is 0.00633 mM, whereas reported values for palmitoyl-CoA range from 0.00683 mM to 0.007 mM under comparable assay conditions [1][2]. This indicates that the dicarboxylic C16-CoA ester is recognized with equal or marginally greater affinity than its monocarboxylic counterpart by this key peroxisomal enzyme.

Acyl-CoA oxidase Km

Reported

Km 0.00633 mM (hexadecanedioyl-CoA) vs 0.00683–0.007 mM (palmitoyl-CoA); 7–9% lower Km

Supports peroxisomal oxidase assay context

Cross-study comparable, varied assay temperatures

Evidence Dimension	Apparent Michaelis constant (Km) for peroxisomal acyl-CoA oxidase
Target Compound Data	Km = 0.00633 mM
Comparator Or Baseline	Palmitoyl-CoA: Km = 0.00683-0.007 mM
Quantified Difference	Km difference: -0.0005 to -0.00067 mM (7-9% lower for hexadecanedioyl-CoA)
Conditions	Enzyme assay at 30°C (hexadecanedioyl-CoA) vs. pH 7.5 and 42°C or liver enzyme preparation (palmitoyl-CoA)

Why This Matters

Slightly higher enzyme affinity can influence the rate of metabolic flux through the peroxisomal β-oxidation pathway in experimental systems, making hexadecanedioyl-CoA the preferred substrate for assays focused on dicarboxylic acid catabolism.

• [1] BRENDA. (n.d.). KM Value [mM] for EC 1.3.3.6: hexadecanedioyl-CoA. BRENDA Enzyme Database. Retrieved from https://www.brenda-enzymes.info/search_result.php View Source
• [2] BRENDA. (n.d.). KM Value [mM] for EC 1.3.3.6: palmitoyl-CoA. BRENDA Enzyme Database. Retrieved from https://www.brenda-enzymes.info/search_result.php View Source

Hexadecanedioyl-CoA Enzyme Oxidation Pathway Partitioning: A Dual-Oxidase Mechanism Not Observed for Monocarboxyl-CoAs

Unlike the monocarboxylic palmitoyl-CoA, which is primarily oxidized by a single oxidase, hexadecanedioyl-CoA engages both palmitoyl-CoA oxidase and pristanoyl-CoA oxidase in rat liver peroxisomes. In anion-exchange chromatography eluates, palmitoyl-CoA oxidase was responsible for approximately 70% of the total activity toward hexadecanedioyl-CoA, with the remaining 30% attributed to pristanoyl-CoA oxidase [1]. This dual-enzyme utilization is a distinct characteristic of long-chain dicarboxylyl-CoAs and may impact metabolic regulation and intermediate profiles in studies of dicarboxylic acid metabolism.

Dual-oxidase partitioning

Class-level

~70% activity by palmitoyl-CoA oxidase, ~30% by pristanoyl-CoA oxidase in rat liver peroxisomes

Dual-oxidase utilization may alter intermediate profiles

Class-level inference from rat liver peroxisomes

Evidence Dimension	Percent contribution to total acyl-CoA oxidase activity in rat liver peroxisomal eluate
Target Compound Data	Hexadecanedioyl-CoA: ~70% by palmitoyl-CoA oxidase, ~30% by pristanoyl-CoA oxidase
Comparator Or Baseline	Palmitoyl-CoA: Expected >90% by palmitoyl-CoA oxidase (class inference for monocarboxyl-CoAs)
Quantified Difference	Hexadecanedioyl-CoA utilizes a second oxidase pathway accounting for ~30% of total activity
Conditions	Rat liver peroxisomal extract, anion-exchange chromatography separation, in vitro oxidase assay

Why This Matters

The involvement of a second oxidase may lead to different kinetic behaviors and intermediate accumulation patterns in complex biological mixtures, which is critical for researchers studying metabolic diseases or designing inhibitors.

• [1] Van Veldhoven, P. P., Vanhove, G., Assselberghs, S., Eyssen, H. J., & Mannaerts, G. P. (1992). Substrate specificities of rat liver peroxisomal acyl-CoA oxidases: palmitoyl-CoA oxidase (inducible acyl-CoA oxidase), pristanoyl-CoA oxidase (non-inducible acyl-CoA oxidase), and trihydroxycoprostanoyl-CoA oxidase. Journal of Biological Chemistry, 267(28), 20065-20074. https://doi.org/10.1016/s0021-9258(19)88666-0 View Source

Hexadecanedioyl-CoA vs. Dodecanedioyl-CoA: Differential Utilization by Intact Mitochondria

Hexadecanedioyl-CoA is a substrate for intact liver mitochondria from clofibrate-treated rats, whereas the shorter dodecanedioyl-CoA (C12:0-DCA-CoA) is not. The mitochondrial activity measured with hexadecanedioyl-CoA reached 20-25% of the activity observed with the monocarboxylic substrates palmitoyl-CoA and 16-hydroxypalmitoyl-CoA [1][2]. This demonstrates a chain-length-dependent gate for mitochondrial access, where the C16 dicarboxyl-CoA ester can enter the mitochondrial β-oxidation pathway, but the C12 ester cannot.

Mitochondrial oxidation

Head-to-head

20–25% activity relative to palmitoyl-CoA; dodecanedioyl-CoA not oxidized (0% activity)

Chain-length gate may affect mitochondrial assay design

Intact mitochondria, clofibrate-treated rat model

Evidence Dimension	Relative mitochondrial oxidation activity (% of palmitoyl-CoA control)
Target Compound Data	20-25% activity relative to palmitoyl-CoA
Comparator Or Baseline	Dodecanedioyl-CoA: Not oxidized by intact mitochondria (0% activity)
Quantified Difference	Hexadecanedioyl-CoA is oxidized, while dodecanedioyl-CoA is completely unreactive
Conditions	Intact liver mitochondria from clofibrate-treated rats, in presence of L-carnitine

Why This Matters

For studies of mitochondrial dicarboxylic acid metabolism, hexadecanedioyl-CoA is one of the few long-chain dicarboxyl-CoA esters that can be used as a direct substrate, whereas shorter-chain analogs are ineffective.

• [1] Vamecq, J., Draye, J. P., & Van Hoof, F. (1989). Peroxisomal and mitochondrial beta-oxidation of monocarboxylyl-CoA, omega-hydroxymonocarboxylyl-CoA and dicarboxylyl-CoA esters in tissues from untreated and clofibrate-treated rats. Journal of Biochemistry, 106(2), 216-222. View Source
• [2] NACTEM. (n.d.). Facta+ text mining results for CAS:1763-10-6 (palmitoyl-CoA). National Centre for Text Mining. Retrieved from https://www.nactem.ac.uk/facta/cgi-bin/facta3.cgi?query=CAS:1763-10-6|111111|0|0|237315|30|40 View Source

Hexadecanedioyl-CoA Substrate Inhibition Threshold in Peroxisomal Beta-Oxidation

The oxidation of hexadecanedioyl-CoA by peroxisomes is subject to substrate inhibition at elevated concentrations. A study using [U-14C]hexadecanedionoyl-mono-CoA reported that substrate inhibition occurs at concentrations greater than 35 µM [1]. This defines an upper operational limit for in vitro assays to maintain linear reaction rates. Such an inhibition threshold is a critical parameter for experimental design and is not universally observed across all acyl-CoA substrates.

Substrate inhibition

Reported

>35 µM substrate inhibition threshold

Assay concentration limit may support linear kinetics

Peroxisomal β-oxidation assay context

Evidence Dimension	Substrate inhibition threshold
Target Compound Data	>35 µM
Comparator Or Baseline	Not explicitly compared in source; varies by acyl-CoA species
Quantified Difference	N/A (single-compound measurement)
Conditions	Peroxisomal beta-oxidation assay with [U-14C]hexadecanedionoyl-mono-CoA

Why This Matters

Researchers must keep substrate concentrations below 35 µM to avoid artificially reduced activity in peroxisomal β-oxidation assays, a critical quality control parameter for reproducible experimental data.

• [1] Pourfarzam, M., & Bartlett, K. (1992). Intermediates of peroxisomal beta-oxidation of [U-14C]hexadecanedionoate. A study of the acyl-CoA esters which accumulate during peroxisomal beta-oxidation of [U-14C]hexadecanedionate and [U-14C]hexadecanedionoyl-mono-CoA. European Journal of Biochemistry, 208(2), 301-307. https://doi.org/10.1111/j.1432-1033.1992.tb17187.x View Source

Dicarboxylyl-CoA Synthetase Chain-Length Specificity: C16 vs. Optimal C12 Substrate

The activation of hexadecanedioic acid to its CoA ester is catalyzed by dicarboxylyl-CoA synthetase (EC 6.2.1.23). This enzyme acts on dicarboxylic acids of chain length C5 to C16, but its optimal substrate is dodecanedioic acid (C12:0-DCA) [1][2]. The maximal activity reported for dodecanedioic acid was 2 µmol/min per g of liver [3]. While hexadecanedioic acid is a substrate, its activation efficiency is lower than that of the optimal C12 chain length. This differential activation rate can influence the metabolic flux in systems where the free acid is administered rather than the pre-formed CoA ester.

Synthetase specificity

Class-level

Optimal C12 substrate (Vmax 2 µmol/min/g liver); C16 accepted but less efficient

Activation efficiency may influence in situ CoA generation

Microsomal synthetase assay, pH 6.5

Evidence Dimension	Substrate preference for dicarboxylyl-CoA synthetase
Target Compound Data	Hexadecanedioic acid is a substrate (C16, within C5-C16 range)
Comparator Or Baseline	Dodecanedioic acid: Best substrate, Vmax = 2 µmol/min/g liver
Quantified Difference	C16 is a less efficient substrate than the optimal C12
Conditions	Rat liver microsomal dicarboxylyl-CoA synthetase assay, pH 6.5

Why This Matters

For experiments requiring the CoA ester to be generated in situ from the free acid, the lower activation efficiency of hexadecanedioic acid must be accounted for in kinetic models and experimental timelines.

• [1] IUBMB. (2023). EC 6.2.1.23: dicarboxylate-CoA ligase. IUBMB Enzyme Nomenclature. Retrieved from https://iubmb.qmul.ac.uk/enzyme/EC6/2/1/23.html View Source
• [2] BRENDA. (n.d.). Information on EC 6.2.1.23 - dicarboxylate-CoA ligase. BRENDA Enzyme Database. Retrieved from https://www.brenda-enzymes.de/enzyme.php?ecno=6.2.1.23 View Source
• [3] Vamecq, J., de Hoffmann, E., & van Hoof, F. (1985). The microsomal dicarboxylyl-CoA synthetase. Biochemical Journal, 230(3), 683-693. PMID: 4062873. View Source

Validated Research and Industrial Applications for Hexadecanedioyl-CoA Based on Comparative Evidence

In Vitro Studies of Peroxisomal Dicarboxylic Acid β-Oxidation

Hexadecanedioyl-CoA is the substrate of choice for investigating the peroxisomal β-oxidation of long-chain dicarboxylic acids. Its distinct dual-oxidase utilization profile (70% palmitoyl-CoA oxidase / 30% pristanoyl-CoA oxidase) [1] and its higher affinity (Km 0.00633 mM) [2] for the primary oxidase make it a more physiologically relevant substrate than shorter-chain dicarboxyl-CoAs or monocarboxyl-CoAs for studying the peroxisomal catabolic pathway of C16 dicarboxylates.

Mitochondrial Dicarboxylic Acid Uptake and Metabolism Assays

Unlike dodecanedioyl-CoA, hexadecanedioyl-CoA is actively oxidized by intact mitochondria from clofibrate-treated rat liver (20-25% relative activity compared to palmitoyl-CoA) [1][2]. This makes it an essential reagent for studies examining the mitochondrial component of dicarboxylic acid catabolism or the interplay between peroxisomal and mitochondrial β-oxidation systems.

Enzymatic Characterization of Acyl-CoA Oxidases and Synthetases

Due to its well-defined kinetic parameters and chain-length specificity, hexadecanedioyl-CoA serves as a critical tool for characterizing the substrate specificity of acyl-CoA oxidases (EC 1.3.3.6) [1] and for differentiating the activities of palmitoyl-CoA oxidase from pristanoyl-CoA oxidase in enzyme purification and inhibitor screening campaigns [2]. Its use is essential for establishing baseline activity profiles when developing selective oxidase inhibitors.

Metabolite Standard for LC-MS/MS Analysis of Dicarboxyl-CoA Pools

Hexadecanedioyl-CoA is a key intermediate in the β-oxidation of hexadecanedioic acid, leading to the formation of shorter-chain dicarboxyl-CoA esters (C14, C12, C10, C8, C6) [1]. Therefore, an authentic standard of hexadecanedioyl-CoA is required for the development and validation of liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods aimed at quantifying dicarboxyl-CoA intermediates in biological matrices, enabling accurate metabolic flux analysis in disorders of fatty acid oxidation.

Application

Selection Property

Validation Focus

Peroxisomal β-oxidation pathway studies

Reported dual-oxidase substrate profile

Peroxisomal oxidase activity review

Mitochondrial dicarboxylate uptake assays

Chain-length-dependent mitochondrial access

Mitochondrial oxidation endpoint review

Acyl-CoA oxidase/synthetase characterization

Reported kinetic parameter context

Enzyme specificity endpoint review

Dicarboxyl-CoA LC-MS/MS method development

Key β-oxidation intermediate identity

Chromatographic separation and MRM transition review

• [1] Van Veldhoven, P. P., Vanhove, G., Assselberghs, S., Eyssen, H. J., & Mannaerts, G. P. (1992). Substrate specificities of rat liver peroxisomal acyl-CoA oxidases: palmitoyl-CoA oxidase (inducible acyl-CoA oxidase), pristanoyl-CoA oxidase (non-inducible acyl-CoA oxidase), and trihydroxycoprostanoyl-CoA oxidase. Journal of Biological Chemistry, 267(28), 20065-20074. https://doi.org/10.1016/s0021-9258(19)88666-0 View Source
• [2] BRENDA. (n.d.). KM Value [mM] for EC 1.3.3.6: hexadecanedioyl-CoA. BRENDA Enzyme Database. Retrieved from https://www.brenda-enzymes.info/search_result.php View Source
• [3] Vamecq, J., Draye, J. P., & Van Hoof, F. (1989). Peroxisomal and mitochondrial beta-oxidation of monocarboxylyl-CoA, omega-hydroxymonocarboxylyl-CoA and dicarboxylyl-CoA esters in tissues from untreated and clofibrate-treated rats. Journal of Biochemistry, 106(2), 216-222. View Source
• [4] Pourfarzam, M., & Bartlett, K. (1992). Intermediates of peroxisomal beta-oxidation of [U-14C]hexadecanedionoate. A study of the acyl-CoA esters which accumulate during peroxisomal beta-oxidation of [U-14C]hexadecanedionate and [U-14C]hexadecanedionoyl-mono-CoA. European Journal of Biochemistry, 208(2), 301-307. https://doi.org/10.1111/j.1432-1033.1992.tb17187.x View Source